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Compound of Interest

Compound Name: C5-Conh-C2-N-CH3

Cat. No.: B15542061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of N-ethyl-

N-methylpentanamide in various sample matrices. The protocols are designed to be adaptable

for research, quality control, and drug development purposes, ensuring accurate and

reproducible results.

Introduction
N-ethyl-N-methylpentanamide is a tertiary amide with the molecular formula C8H17NO and a

molecular weight of 143.23 g/mol .[1] Accurate quantification of this compound is crucial for

various applications, including pharmacokinetic studies, metabolism research, and quality

assurance in manufacturing processes. This document outlines two primary analytical

techniques for its quantification: Gas Chromatography-Mass Spectrometry (GC-MS) and High-

Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometric detection.

General Sample Preparation
Effective sample preparation is critical for accurate quantification and to minimize matrix

effects. The choice of method depends on the sample matrix.

Workflow for General Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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